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Essential Safety and Handling Guide for Ethyl
Methyl Carbonate
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Ethyl methyl carbonate (EMC). Adherence to these procedures is essential for ensuring a

safe laboratory environment.

Ethyl methyl carbonate is a highly flammable liquid and vapor, necessitating stringent safety

protocols to mitigate risks.[1] Proper personal protective equipment (PPE), correct handling and

storage techniques, and established emergency procedures are paramount.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3][4][5]
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure.

Protection Type Specific Requirement Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.[1]

Protects against splashes and

vapors.

Hand Protection
Chemical-resistant gloves

(e.g., butyl rubber).[6]
Prevents skin contact.

Skin and Body
Flame-retardant and

impervious clothing.[1]

Protects against fire and

chemical splashes.

Respiratory

Full-face respirator if exposure

limits are exceeded or

symptoms occur.[1]

Prevents inhalation of harmful

vapors.

Handling Procedures:

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][5] No

smoking in the handling area.[1][2][3][5]

Use non-sparking tools.[1][3]

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[2]

Keep containers tightly closed when not in use.[1][2][3][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4][5]

Keep containers tightly closed.[1][3][5]

Store away from incompatible materials such as strong oxidizers.[6][7]
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Emergency and Disposal Plan
First-Aid Measures:

Exposure Route Immediate Action

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact
Take off immediately all contaminated clothing.

Rinse the affected area with plenty of water.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[1][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a poison control center or doctor

immediately.[1]

Spill Response: In the event of a spill, a clear and immediate response is crucial. The following

workflow outlines the necessary steps.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/ethyl-methyl-carbonate-pd20160327161803870.html
https://www.echemi.com/sds/ethyl-methyl-carbonate-pd20160327161803870.html
https://www.echemi.com/sds/ethyl-methyl-carbonate-pd20160327161803870.html
https://www.kishida.co.jp/product/catalog/msds/id/5381/code/LBG-31385e.pdf
https://www.echemi.com/sds/ethyl-methyl-carbonate-pd20160327161803870.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Containment & Cleanup

Post-Cleanup

Spill Occurs

Evacuate non-essential personnel Ensure adequate ventilation Remove all ignition sources

Don appropriate PPE

Contain spillage with non-combustible absorbent material
(e.g., sand, earth, vermiculite)

Collect absorbed material using non-sparking tools

Place in a suitable, closed container for disposal

Decontaminate the area

Dispose of waste according to regulations

Click to download full resolution via product page

Workflow for handling an Ethyl methyl carbonate spill.

Fire-Fighting Measures:
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Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Unsuitable extinguishing media: Do not use a water jet.[7]

Specific hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.

Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Disposal Plan:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2]

Do not mix with other waste.[2]

Handle uncleaned containers as you would the product itself.[2]

Dispose of contents and containers in accordance with local, regional, and national

regulations.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl methyl carbonate.

Property Value Reference

CAS Number 623-53-0 [1]

Chemical Formula C4H8O3 [4]

Boiling Point 107°C [8]

Melting Point -55°C [8]

Flash Point 23°C (closed cup) -

Flammability
Highly flammable liquid and

vapor (Category 2 or 3)
[1][3]

Storage Temperature 15-25°C [4]
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This guide is intended to provide essential, immediate safety and logistical information. Always

refer to the full Safety Data Sheet (SDS) for complete details before handling Ethyl methyl
carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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